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Compound of Interest

Compound Name: ZK-806450

Cat. No.: B15608462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed protocols for the solubilization and preparation of ZK-
806450, a potent factor Xa inhibitor with noted antiviral activities. The following sections outline

the necessary reagents, equipment, and step-by-step instructions to ensure accurate and

reproducible preparation of ZK-806450 solutions for various research applications. Adherence

to these guidelines is crucial for maintaining the integrity and activity of the compound.

Compound Information
Parameter Value Reference

Compound Name ZK-806450 [1]

CAS Number 247188-27-8 [1]

Molecular Formula C₃₁H₃₁N₅O [1]

Molecular Weight 489.62 g/mol [1]

Appearance Solid powder [1]

Purity
>98% (or refer to the

Certificate of Analysis)
[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15608462?utm_src=pdf-interest
https://www.benchchem.com/product/b15608462?utm_src=pdf-body
https://www.benchchem.com/product/b15608462?utm_src=pdf-body
https://www.benchchem.com/product/b15608462?utm_src=pdf-body
https://www.medkoo.com/products/42405
https://www.medkoo.com/products/42405
https://www.medkoo.com/products/42405
https://www.medkoo.com/products/42405
https://www.medkoo.com/products/42405
https://www.medkoo.com/products/42405
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
ZK-806450 is readily soluble in Dimethyl Sulfoxide (DMSO).[1] The following table provides the

required volumes of DMSO to prepare stock solutions of varying concentrations based on a

compound mass of 1 mg, 5 mg, and 10 mg.

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.04 mL 10.21 mL 20.42 mL

5 mM 0.41 mL 2.04 mL 4.08 mL

10 mM 0.20 mL 1.02 mL 2.04 mL

50 mM 0.04 mL 0.20 mL 0.41 mL

Note: This data is based on a molecular weight of 489.62 g/mol . Batch-specific molecular

weights may vary due to hydration, which will affect the solvent volumes required. Always refer

to the batch-specific information provided by the supplier.[1]

Solvent Preparation Protocol
This protocol details the steps for preparing a stock solution of ZK-806450 in DMSO.

Materials and Equipment
ZK-806450 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or appropriate vials

Calibrated micropipettes

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Workflow

Preparation

Solubilization

Storage

Start: Gather Materials

Accurately weigh ZK-806450 powder

Transfer powder to a sterile vial

Add the calculated volume of DMSO

Vortex the solution until fully dissolved

Visually inspect for particulates

Particulates Present

Aliquot into smaller working volumes (optional)

Clear Solution

Short-term Storage:
0 - 4 °C (days to weeks)

Long-term Storage:
-20 °C (months to years)

End: Solution Ready for Use
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Click to download full resolution via product page

Workflow for ZK-806450 Solvent Preparation.

Step-by-Step Procedure
Preparation: Before handling the compound, ensure you are wearing appropriate PPE.

Weighing: Accurately weigh the desired amount of ZK-806450 powder using a calibrated

analytical balance.

Transfer: Carefully transfer the weighed powder into a sterile microcentrifuge tube or an

appropriate vial.

Solvent Addition: Based on the desired final concentration (refer to the table in Section 2),

use a calibrated micropipette to add the calculated volume of DMSO to the vial containing

the ZK-806450 powder.

Dissolution: Tightly cap the vial and vortex the solution until the ZK-806450 is completely

dissolved. A clear solution should be obtained.

Visual Inspection: Visually inspect the solution to ensure there are no undissolved

particulates. If particulates are present, continue to vortex until the solution is clear.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes.

Short-term storage: Store the stock solution at 0 - 4 °C for use within days to weeks.[1]

Long-term storage: For long-term storage (months to years), store the aliquots at -20 °C.

[1]

Safety Precautions
ZK-806450 is for research use only and is not for human or veterinary use.[1]

Handle the compound and DMSO in a well-ventilated area, preferably within a chemical

fume hood.
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Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Dispose of waste materials according to institutional and local regulations.

Disclaimer
The information provided in these application notes is for guidance only and is based on

currently available data. Researchers should always refer to the product-specific information

provided by the supplier and conduct their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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